Cas no 351435-26-2 (2-Pyridinecarboxylicacid, 4-(4-carboxyphenyl)-, 2-methyl ester)

• Product Name: 2-Pyridinecarboxylicacid, 4-(4-carboxyphenyl)-, 2-methyl ester
• CAS No: 351435-26-2
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 302929
• PubChem ID: 53426159
• Update Time: 2025-04-19

2-Pyridinecarboxylicacid, 4-(4-carboxyphenyl)-, 2-methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 4-(4-carboxyphenyl)-, 2-methyl ester
• 4-(2-(METHOXYCARBONYL)PYRIDIN-4-YL)BENZOIC ACID
• 4-(2-methoxycarbonylpyridin-4-yl)benzoic acid
• 351435-26-2
• SCHEMBL13545747
• 4-[2-(Methoxycarbonyl)pyridin-4-yl]benzoic acid
• DTXSID80699092

• Inchi： 1S/C14H11NO4/c1-19-14(18)12-8-11(6-7-15-12)9-2-4-10(5-3-9)13(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： QWUROVBYWLRREV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=CN=1)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 257.06900
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 76.49000
• LogP: 2.23340